5-Bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide
Overview
Description
5-Bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine hydrobromide is a derivative of 4-(4-bromophenyl)-thiazol-2-amine . It is part of a novel series of compounds synthesized to improve the effectiveness and selectivity of chemotherapeutic agents against cancer .
Synthesis Analysis
The synthesis of 4-(4-bromophenyl)-thiazol-2-amine derivatives involves overcoming the challenges of microbial resistance. The molecular structures of the synthesized derivatives were confirmed by their physicochemical and spectral characteristics .Molecular Structure Analysis
The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data .Physical And Chemical Properties Analysis
The physical and chemical properties of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data .Scientific Research Applications
Fluorescent and Colorimetric Probes
A study by Diana, Caruso, Tuzi, and Panunzi (2020) introduces a water-soluble fluorescent and colorimetric pH probe synthesized by a condensation reaction involving a benzothiazole moiety. This probe is noted for its exceptional solubility in water, high stability, and selectivity, along with a large Stokes shift. Its utility extends to potential applications in real-time pH sensing for intracellular imaging, showcasing the versatility of thiazole derivatives in sensor technology (R. Diana et al., 2020).
CO₂ Capture
Bates, Mayton, Ntai, and Davis (2002) demonstrate the use of a task-specific ionic liquid, synthesized through reaction with 3-bromopropylamine hydrobromide, for efficient CO₂ capture. This novel ionic liquid exhibits reversible CO₂ sequestration capabilities, highlighting its potential in environmental applications and the broader relevance of bromophenyl-thiazolamine derivatives in developing sustainable technologies (Eleanor D. Bates et al., 2002).
Antimycobacterial Activities
Research on the synthesis and antimycobacterial activities of bromophenyl derivatives reveals their potential in combating Mycobacterium species. A study explored the synthesis of certain bromophenyl derivatives and evaluated their effects on standard strains of Mycobacterium, including M. tuberculosis. The compounds showed promising results, indicating the potential of such derivatives in developing new antimicrobial agents (A. O. de Souza et al., 2002).
Material Science and Chemistry
In material science, the manipulation and study of bromophenyl-thiazolamine derivatives facilitate the development of new materials with tailored properties. For instance, the regioselective cyclization study of certain triazolothiones indicates the strategic use of bromine as an electrophilic agent, providing insights into molecular design and synthetic strategies for creating novel heterocyclic compounds with potential applications in various industrial sectors (M. Fizer, M. Slivka, O. Fizer, 2021).
Mechanism of Action
- Thiazoles are known to exhibit diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory effects . Therefore, we can infer that the compound likely interacts with specific cellular components related to these activities.
- Thiazoles can modulate oxidative stress pathways, affecting reactive oxygen species (ROS) production and antioxidant defenses .
Target of Action
Biochemical Pathways
Pharmacokinetics (ADME)
- The compound’s absorption depends on its lipophilicity and solubility. It likely enters cells via passive diffusion. Once absorbed, it may distribute throughout tissues, including the brain, where it could exert neurotoxic effects . Enzymes in the liver may metabolize the compound, leading to bioactivation or detoxification. Elimination occurs primarily through renal excretion or biliary secretion.
Result of Action
Future Directions
The future directions for this compound could involve further exploration of its antimicrobial and anticancer properties. The increased emergence of multidrug-resistant pathogenic bacteria has called for the exploration of alternative drug therapies . In addition, with the increasing understanding of drugs’ cytotoxic mechanism of action and the discovery of specific targets, novel chemical therapeutic drugs could be designed for the treatment of cancer .
Properties
IUPAC Name |
5-bromo-4-(4-bromophenyl)-1,3-thiazol-2-amine;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br2N2S.BrH/c10-6-3-1-5(2-4-6)7-8(11)14-9(12)13-7;/h1-4H,(H2,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSEXXHKOTKYSSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(SC(=N2)N)Br)Br.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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